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Abstract
Since its development, 1,2-bis(o-aminophenoxy)ethane-N,N,N′,N′-tetraacetic acid (BAPTA) has

become an indispensable tool for researchers investigating the multifaceted roles of

intracellular calcium. This technical guide provides an in-depth exploration of the history,

development, and application of BAPTA chelators. It is designed for researchers, scientists,

and drug development professionals, offering a comprehensive overview of the properties of

BAPTA and its derivatives, detailed experimental protocols for their use, and a summary of their

impact on our understanding of calcium signaling pathways.

Introduction: The Dawn of a New Era in Calcium
Chelation
The study of intracellular calcium (Ca²⁺) signaling was revolutionized by the introduction of

BAPTA. Prior to its development, researchers relied on chelators like EGTA. However, EGTA's

sensitivity to pH and slow Ca²⁺ binding and release kinetics limited its utility in studying rapid

calcium transients.

In 1980, Roger Y. Tsien, a Nobel laureate in Chemistry, designed and synthesized BAPTA, a

novel calcium indicator and buffer with high selectivity against magnesium and protons.[1][2][3]

Tsien's rational design approach, which replaced the methylene links in EGTA with benzene

rings, resulted in a chelator with several key advantages:
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High Selectivity for Ca²⁺ over Mg²⁺: BAPTA exhibits a selectivity for Ca²⁺ over Mg²⁺ of

greater than 10⁵, a crucial feature given the high intracellular concentration of Mg²⁺.[4]

Reduced pH Sensitivity: Unlike EGTA, BAPTA's Ca²⁺ binding is much less affected by

changes in pH within the physiological range.[4]

Rapid Kinetics: BAPTA binds and releases Ca²⁺ ions approximately 50 to 400 times faster

than EGTA, enabling the study of rapid calcium signaling events.[4][5]

These properties established BAPTA as the gold standard for intracellular calcium buffering

and paved the way for the development of a wide array of fluorescent Ca²⁺ indicators.

Properties of BAPTA and Its Derivatives
The versatility of BAPTA has been expanded through the synthesis of numerous derivatives

with varying affinities for Ca²⁺. This allows researchers to select a chelator best suited for their

specific experimental needs. The dissociation constant (Kd), a measure of the affinity of a

chelator for an ion, is a critical parameter in this selection process.

Table 1: Dissociation Constants (Kd) of BAPTA and Its
Derivatives for Calcium
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Chelator Kd (nM)* Notes

BAPTA 107

Measured in 100 mM KCl, 10

mM MOPS, pH 7.2 at 22°C.[5]

[6]

5,5'-Dimethyl BAPTA 40
Higher affinity than BAPTA.[4]

[5]

5,5'-Difluoro BAPTA 270
Lower affinity than BAPTA.[5]

[6]

5,5'-Dibromo BAPTA 1500
Intermediate affinity, useful for

studying Ca²⁺ mobilization.[5]

4,4'-Difluoro BAPTA 650

5-Nitro BAPTA 4800 Lower affinity.[7]

5,5'-Dinitro BAPTA ~20,000 Low affinity.[7]

Note: Dissociation constants can vary depending on experimental conditions such as

temperature, pH, and ionic strength.

Mechanism of Action and Cellular Loading
BAPTA itself is a membrane-impermeable molecule. To facilitate its entry into cells, it is often

used in its acetoxymethyl (AM) ester form, BAPTA-AM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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